Cas no 67654-57-3 (Methyl (R)-3-acetamido-3-phenylpropanoate)

Methyl (R)-3-acetamido-3-phenylpropanoate structure
67654-57-3 structure
Product Name:Methyl (R)-3-acetamido-3-phenylpropanoate
CAS No:67654-57-3
MF:C12H15NO3
MW:221.252403497696
CID:58617
PubChem ID:11481430
Update Time:2025-04-18

Methyl (R)-3-acetamido-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl (R)-3-acetamido-3-phenylpropanoate
    • (-)-S-methyl 3-amino-3-phenylpropanoate acetamide
    • (R)-methyl-3-acetamido-3-phenylpropanoate
    • (S)-methyl 3-acetamido-3-phenyl-propanoate
    • 3-acetylamino-(R)-3-phenylpropionic acid methyl ester
    • methyl (S)-3-acetamido-3-phenylpropanoate
    • methyl (S)-3-acetylamino-3-phenylpropionate
    • methyl 3-acetylamino-3-phenylpropanoate
    • 67654-57-3
    • SCHEMBL16348950
    • Inchi: 1S/C12H15NO3/c1-9(14)13-11(8-12(15)16-2)10-6-4-3-5-7-10/h3-7,11H,8H2,1-2H3,(H,13,14)/t11-/m1/s1
    • InChI Key: KAZREVDICMUGDL-LLVKDONJSA-N
    • SMILES: O(C)C(C[C@H](C1C=CC=CC=1)NC(C)=O)=O

Computed Properties

  • Exact Mass: 221.10500
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.114
  • Boiling Point: 406.1 °C at 760 mmHg
  • Flash Point: 406.1 °C at 760 mmHg
  • Refractive Index: 1.513
  • PSA: 55.40000
  • LogP: 1.81780
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